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Compound of Interest

Compound Name: Morpholine-N-dithiocarbamate

CAS No.: 5327-10-6

Cat. No.: B11771988

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the experimental setup for utilizing

Morpholine-N-dithiocarbamate (MphDTC) and its metal complexes in catalytic applications.

As a versatile ligand, MphDTC forms stable complexes with various transition metals, which

have demonstrated significant catalytic activity in a range of organic transformations. This

document outlines the synthesis of the MphDTC ligand and its copper(II) complex, followed by

a detailed protocol for its application in the A³ coupling reaction for the synthesis of

propargylamines.

Introduction: The Versatility of Morpholine-N-
dithiocarbamate in Catalysis
Dithiocarbamates (DTCs) are a class of sulfur-containing ligands known for their strong

chelating ability with a wide array of metal ions. The resulting metal-dithiocarbamate complexes

are often stable and exhibit unique electronic and steric properties, making them attractive

candidates for catalysis.[1] The morpholine moiety in Morpholine-N-dithiocarbamate
introduces specific steric and electronic effects that can influence the catalytic activity and
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selectivity of its metal complexes. The oxygen atom in the morpholine ring can affect the

electron density at the nitrogen atom, which in turn modulates the electronic properties of the

dithiocarbamate ligand and its coordination to a metal center.

Metal complexes of MphDTC have been explored in various catalytic reactions, with the A³

(Aldehyde-Alkyne-Amine) coupling reaction being a prominent example.[1] This three-

component reaction is a highly atom-economical method for the synthesis of propargylamines,

which are valuable building blocks in medicinal chemistry and materials science.[2] The

MphDTC ligand can stabilize catalytically active metal centers, such as copper and gold,

facilitating the key steps of the catalytic cycle.[3][4]

Synthesis of Morpholine-N-dithiocarbamate Ligand
and a Catalytically Active Copper(II) Complex
A reliable and reproducible synthesis of the catalyst is paramount for consistent catalytic

performance. This section provides detailed protocols for the preparation of the sodium salt of

Morpholine-N-dithiocarbamate and its subsequent complexation with copper(II).

Protocol: Synthesis of Sodium Morpholine-N-
dithiocarbamate
This protocol describes the synthesis of the sodium salt of Morpholine-N-dithiocarbamate,

the precursor to the metal complex.

Materials:

Morpholine

Carbon disulfide (CS₂)

Sodium hydroxide (NaOH)

Absolute ethanol

Diethyl ether

Ice bath
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Magnetic stirrer and stir bar

Beaker and other standard laboratory glassware

Procedure:

In a clean beaker placed in an ice bath, dissolve 0.05 mol of morpholine in 30 ml of absolute

ethanol.

To this cold solution, slowly add 5 ml of a 10N sodium hydroxide solution with constant

stirring.

While maintaining the low temperature and continuous stirring, add 0.05 mol of pure carbon

disulfide dropwise to the reaction mixture.

Continue stirring the mixture mechanically for approximately 30 minutes. The sodium salt of

morpholine-N-dithiocarbamate will precipitate out of the solution.

Filter the precipitate, wash it with diethyl ether, and dry it in a desiccator. The product can be

further purified by recrystallization from ethanol.[4]

Protocol: Synthesis of Bis(morpholine-N-
dithiocarbamato)copper(II) Complex
This protocol details the synthesis of the catalytically active copper(II) complex of Morpholine-
N-dithiocarbamate.

Materials:

Sodium Morpholine-N-dithiocarbamate

Copper(II) chloride dihydrate (CuCl₂·2H₂O)

Distilled water

Methanol

Magnetic stirrer and stir bar
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Standard laboratory glassware

Procedure:

Prepare an aqueous solution of sodium morpholine-N-dithiocarbamate (0.01 mol) with

constant stirring.

In a separate beaker, prepare an aqueous solution of copper(II) chloride dihydrate (0.05

mol).

Slowly add the copper(II) chloride solution to the sodium morpholine-N-dithiocarbamate
solution with continuous stirring at room temperature.

A colored precipitate of the bis(morpholine-N-dithiocarbamato)copper(II) complex will form.

Continue stirring the reaction mixture for 2 hours to ensure the completion of the reaction.

Filter the precipitate and wash it thoroughly with distilled water, followed by a wash with

methanol.

Dry the final product in a desiccator over calcium chloride. A yield of approximately 78% can

be expected.[4]

Characterization: The synthesized ligand and its copper complex should be characterized to

confirm their identity and purity. Standard analytical techniques include:

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic C-N and C-S

stretching frequencies of the dithiocarbamate group.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure of

the morpholine ring and the dithiocarbamate moiety.

Elemental Analysis: To determine the elemental composition (C, H, N, S, Cu) of the complex.

Application in Catalysis: The A³ Coupling Reaction
The bis(morpholine-N-dithiocarbamato)copper(II) complex is an effective catalyst for the A³

coupling reaction. This section provides a detailed protocol for a model reaction and discusses

the underlying mechanism.
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Protocol: A³ Coupling of Benzaldehyde,
Phenylacetylene, and Morpholine
This protocol describes a representative A³ coupling reaction to synthesize the corresponding

propargylamine.

Materials:

Bis(morpholine-N-dithiocarbamato)copper(II) catalyst

Benzaldehyde (1 mmol)

Phenylacetylene (1 mmol)

Morpholine (as the amine substrate)

Solvent (e.g., water or an organic solvent like toluene)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser (if heating is required)

Standard laboratory glassware

Procedure:

To a round-bottom flask, add the bis(morpholine-N-dithiocarbamato)copper(II) catalyst.

Add the solvent, followed by benzaldehyde (1 mmol), phenylacetylene (1 mmol), and

morpholine.

Stir the reaction mixture at the desired temperature (e.g., reflux in water). The reaction

progress can be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction (typically within 8 hours), cool the mixture to room

temperature.
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Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by column chromatography on silica gel. A yield of

approximately 95% can be achieved for this model reaction.[1]

Mechanistic Considerations: The Role of the
Dithiocarbamate Ligand
The catalytic cycle of the A³ coupling reaction is believed to involve several key steps, where

the metal-dithiocarbamate complex plays a crucial role.[3]

Activation of the Alkyne: The reaction initiates with the coordination of the terminal alkyne to

the copper center of the catalyst. This coordination increases the acidity of the terminal C-H

bond.

Formation of the Copper Acetylide: The amine (morpholine in this case) acts as a base to

deprotonate the activated alkyne, leading to the formation of a copper acetylide intermediate.

Formation of the Iminium Ion: Concurrently, the aldehyde and the amine react to form an

iminium ion in situ.

Nucleophilic Attack: The copper acetylide then acts as a nucleophile and attacks the

electrophilic carbon of the iminium ion. This step forms the new C-C bond and generates the

propargylamine product.

Catalyst Regeneration: The catalyst is regenerated, allowing it to enter the next catalytic

cycle.

The morpholine-N-dithiocarbamate ligand is crucial for stabilizing the copper center in its

active oxidation state throughout the catalytic cycle. The strong chelation of the

dithiocarbamate moiety prevents the leaching of the metal and deactivation of the catalyst. The

electronic properties of the ligand can also influence the reactivity of the copper center, thereby

affecting the overall efficiency of the reaction.
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Data Presentation: Performance of Dithiocarbamate
Catalysts in A³ Coupling
The following table summarizes representative yields for the A³ coupling reaction using

dithiocarbamate-based catalysts. While specific data for a broad range of substrates with the

bis(morpholine-N-dithiocarbamato)copper(II) catalyst is limited in the literature, the presented

data for other copper-dithiocarbamate systems illustrates the general efficacy of this class of

catalysts.

Aldehyd
e

Alkyne Amine Catalyst Solvent Time (h)
Yield
(%)

Referen
ce

Benzalde

hyde

Phenylac

etylene

Morpholi

ne

Organo-

copper

complex

Water 8 95 [1]

4-

Chlorobe

nzaldehy

de

Phenylac

etylene

Piperidin

e

Cu/Al

solid

catalyst

Toluene 22 92 [5]

4-

Methoxy

benzalde

hyde

Phenylac

etylene

Piperidin

e

Cu/Al

solid

catalyst

Toluene 22 97 [5]

Benzalde

hyde
1-Hexyne

Piperidin

e

Cu/Al

solid

catalyst

Toluene 22 89 [5]
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Catalyst Synthesis

A³ Coupling Reaction

Morpholine
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dithiocarbamate

+ CS₂, NaOH
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NaOH

Bis(morpholine-N-dithiocarbamato)
copper(II) Complex

+ CuCl₂·2H₂O

CuCl₂·2H₂O

Propargylamine

Catalyst

Aldehyde

Alkyne

Amine

Click to download full resolution via product page

Caption: Workflow for the synthesis of the copper(II) morpholine-N-dithiocarbamate catalyst

and its application in the A³ coupling reaction.

Proposed Catalytic Cycle for the A³ Coupling Reaction
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[Cu(MphDTC)₂]

Alkyne Coordination

+ Alkyne

Copper Acetylide
Intermediate

+ Amine
- Amine·H⁺

Nucleophilic Attack

Iminium Ion
(from Aldehyde + Amine)

Catalyst
Regeneration

Propargylamine

Click to download full resolution via product page

Caption: Proposed catalytic cycle for the A³ coupling reaction catalyzed by a copper(II)

morpholine-N-dithiocarbamate complex.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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